Cas no 2227895-22-7 (rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}-7-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}-7-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
• CAS No: 2227895-22-7
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 5960015
• PubChem ID: 165522206
• Update Time: 2025-06-11

rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}-7-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}-7-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
• 2227895-22-7
• EN300-1278407
• rac-(1R,2S)-2-{[(tert-butoxy)carbonyl]amino}-7-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid

• Inchi： 1S/C17H23NO5/c1-17(2,3)23-16(21)18-13-8-6-10-5-7-11(22-4)9-12(10)14(13)15(19)20/h5,7,9,13-14H,6,8H2,1-4H3,(H,18,21)(H,19,20)/t13-,14+/m1/s1
• InChI Key： KOINKJXVRQFBRJ-KGLIPLIRSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CCC2C=CC(=CC=2[C@@H]1C(=O)O)OC)=O

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.9Ų

Additional information on rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}-7-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid

Recent Advances in the Study of rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}-7-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid (CAS: 2227895-22-7)

The compound rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}-7-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid (CAS: 2227895-22-7) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development. This chiral tetralin derivative, characterized by its tert-butoxycarbonyl (Boc) protected amino group and methoxy substitution, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its role in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory drugs.

Recent research has elucidated the synthetic pathways and optimization strategies for rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}-7-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient asymmetric synthesis route, achieving high enantiomeric purity and yield. The methodology involved a catalytic hydrogenation step followed by Boc protection, which proved crucial for maintaining the stereochemical integrity of the compound. These advancements are significant for scaling up production and ensuring reproducibility in pharmaceutical applications.

In terms of biological activity, rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}-7-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid has shown promise as a precursor for neuroprotective agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its derivative's ability to modulate glutamate receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The methoxy group at the 7-position was found to enhance blood-brain barrier permeability, a critical factor for CNS-targeted therapeutics. These findings underscore the compound's potential in addressing unmet medical needs in neurology.

Further investigations have explored the compound's utility in anti-inflammatory drug development. Research published in European Journal of Medicinal Chemistry (2023) highlighted its role as a scaffold for designing novel COX-2 inhibitors. The tetralin core structure, combined with strategic substitutions, allowed for selective inhibition of cyclooxygenase-2 while minimizing gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs). This specificity is attributed to the unique spatial arrangement conferred by the (1R,2S) configuration of the molecule.

Quality control and analytical characterization of rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}-7-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid have also seen significant progress. A recent analytical study (Journal of Pharmaceutical and Biomedical Analysis, 2024) established robust HPLC methods for purity assessment, with particular attention to enantiomeric excess determination. These developments are essential for meeting regulatory requirements in pharmaceutical manufacturing and ensuring batch-to-batch consistency in clinical applications.

In conclusion, rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}-7-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid (CAS: 2227895-22-7) represents a versatile building block in medicinal chemistry with demonstrated potential in multiple therapeutic areas. Ongoing research continues to explore its derivatives and applications, with particular emphasis on improving synthetic efficiency, biological activity, and pharmacokinetic properties. As the field advances, this compound is poised to contribute significantly to the development of next-generation pharmaceuticals targeting complex diseases.